methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate

• IUPAC Name: methyl 4-[4-[2-(1-benzyl-3-oxopiperazin-2-yl)acetyl]piperazin-1-yl]benzoate
• InChI: InChI=1S/C25H30N4O4/c1-33-25(32)20-7-9-21(10-8-20)27-13-15-28(16-14-27)23(30)17-22-24(31)26-11-12-29(22)18-19-5-3-2-4-6-19/h2-10,22H,11-18H2,1H3,(H,26,31)
• InChI Key: GOSAOVNMBWEUES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3C(=O)NCCN3CC4=CC=CC=C4
• Molecular Formula: C25H30N4O4
• Molecular Weight: 450.5 g/mol

Description

Methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate, also known as MBOPB, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MBOPB belongs to the family of piperazine derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, the compound has been shown to possess antioxidant properties, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has been found to exhibit significant biochemical and physiological effects. The compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in cancer cell growth. In addition, methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has been found to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate in lab experiments is its high potency and selectivity towards cancer cells. This makes it a promising candidate for the development of new drugs for the treatment of cancer. However, the limitations of using methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the study of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate. One of the areas of interest is the development of new drugs based on the structure of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate for the treatment of cancer and other diseases. In addition, further research is needed to understand the exact mechanism of action of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate and to identify its molecular targets. The potential use of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate as a diagnostic tool for cancer detection is also an area of interest for future research. Finally, the development of more efficient and cost-effective methods for the synthesis of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate is an important area of research.

Synthesis Methods

The synthesis of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate involves the reaction of 4-(chloromethyl)benzoic acid with 4-(1-benzylpiperazin-4-yl)benzoic acid in the presence of triethylamine. The resulting product is then treated with methyl iodide to obtain the final compound, methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate. The synthesis of methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has been reported in several research articles, and the yield of the compound has been found to be satisfactory.

Scientific Research Applications

Methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate has been shown to possess anti-inflammatory, antioxidant, and antiviral properties. These pharmacological properties make methyl 4-{4-[(1-benzyl-3-oxo-2-piperazinyl)acetyl]-1-piperazinyl}benzoate a promising candidate for the development of new drugs for the treatment of cancer and other diseases.